Cas no 760947-24-8 (Benzoic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester (9CI))

• Product Name: Benzoic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester (9CI)
• CAS No: 760947-24-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1023050
• PubChem ID: 45093160
• Update Time: 2025-04-20

Benzoic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester (9CI)
• tert-butyl 3,4-dihydroxybenzoate
• SCHEMBL39054
• DTXSID90667146
• 760947-24-8

• Inchi： 1S/C11H14O4/c1-11(2,3)15-10(14)7-4-5-8(12)9(13)6-7/h4-6,12-13H,1-3H3
• InChI Key： SKJCXMOGQFVKJJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76